2,4-dichloro-N-(2-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}ethyl)benzamide

• IUPAC Name: 2,4-dichloro-N-[2-(4-pyridin-2-ylpiperazin-1-yl)sulfonylethyl]benzamide
• InChI: InChI=1S/C18H20Cl2N4O3S/c19-14-4-5-15(16(20)13-14)18(25)22-7-12-28(26,27)24-10-8-23(9-11-24)17-3-1-2-6-21-17/h1-6,13H,7-12H2,(H,22,25)
• InChI Key: JUEGXQSMZFKTGT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=N2)S(=O)(=O)CCNC(=O)C3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C18H20Cl2N4O3S
• Molecular Weight: 443.3 g/mol
• CAS No.: 946201-25-8

Description

“2,4-dichloro-N-(2-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}ethyl)benzamide” is a chemical compound that has been studied for its potential medicinal properties. It is a substituted benzamide derivative. The compound is part of a series of novel substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives.

Synthesis Analysis

The synthesis of such compounds involves complex chemical reactions. While specific synthesis details for this compound are not available, substituted benzamide derivatives are generally synthesized through a series of reactions involving organolithium reagents. Nucleophilic attack on pyrimidines using N-methylpiperazine has been shown to be highly regioselective, favoring the formation of C-4 substituted products.

Molecular Structure Analysis

The molecular structure of this compound is complex, involving multiple functional groups including a pyridin-2-yl group, a piperazin-1-yl group, and a sulfonyl group. The exact structure can be determined through techniques such as X-ray crystallography.

Mechanism of Action

Target of Action

Compounds with similar structures have been known to target various enzymes and receptors .

Mode of Action

Similar compounds have been shown to interact with their targets through various mechanisms, such as inhibition or activation .

Biochemical Pathways

Compounds with similar structures have been known to affect various biochemical pathways, including those involved in inflammation, tumor growth, and microbial infections .

Pharmacokinetics

Similar compounds are often well absorbed and distributed throughout the body, metabolized by various enzymes, and excreted through the kidneys .

Result of Action

Similar compounds have been known to cause various effects at the molecular and cellular levels, such as inhibiting enzyme activity, blocking receptor signaling, and disrupting cellular processes .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. Factors such as pH, temperature, and the presence of other molecules can affect the compound’s ability to interact with its targets and exert its effects .